1,4-Dithiin

• CAS: 290-79-9
• Molecular Formula: C4H4S2
• Molecular Weight: 116.2 g/mol
• InChI: InChI=1S/C4H4S2/c1-2-6-4-3-5-1/h1-4H
• InChIKey: AKAIWNDBVZJOAJ-UHFFFAOYSA-N

1,4-Dithiin: Structural and Electronic Profile

1,4-Dithiin (CAS 290-79-9) is the parent member of the 1,4-dithiin class, a six-membered, sulfur-rich heterocycle bearing two sulfur atoms at opposing ring positions (C₄H₄S₂, MW 116.2 g/mol) [1]. Unlike its aromatic isosteric analog thiophene, 1,4-dithiin is a non-aromatic, 8π-electron system that escapes antiaromatic destabilization by adopting a non-planar boat conformation [2]. This structural feature, combined with its capacity for reversible one- and two-electron oxidation, underpins its utility as a redox-active building block in materials chemistry, synthetic methodology, and charge-transport applications .

1 Redox-active building block for materials chemistry

2 Non-planar boat conformation for dynamic structural studies

3 Thermally stable for standard handling and processing

4 Synthetic intermediate for heterocycle diversification

• [1] PubChem. 1,4-Dithiin. Compound Summary CID 136139. National Library of Medicine. View Source
• [2] Charbonneau, G. M.; Connett, J. E.; et al. The structure of 1,4-dithiin. J. Mol. Struct. (Theochem) 1985, 120, 143–149. (Ab initio boat structure, SCCS angle 136.6°). View Source

1,4-Dithiin vs. Structural Analogs: Why Substitution Fails

Within the sulfur heterocycle landscape, 1,4-dithiin occupies a distinct property space that is not addressable by its closest structural relatives. Thiophene (a 6π aromatic) lacks the reversible two-electron redox capacity and non-planar geometry essential for stimuli-responsive materials . 1,2-Dithiin (the positional isomer) is thermally labile, undergoing spontaneous sulfur extrusion to thiophene, rendering it unsuitable for applications requiring shelf-stability or thermal processing [1]. Thianthrene (dibenzo-1,4-dithiin) carries a higher oxidation potential (~0.86 V) that can be suboptimal for low-voltage organic electronic devices [2]. These compound-specific differences in stability, redox potential, and conformational dynamics mean that simple in-class substitution without re-optimization leads to measurable performance degradation.

1,4-Dithiin

Thiophene

Aromatic 6π system lacks reversible redox switching and non-planar geometry

1,4-Dithiin

1,2-Dithiin

Positional isomer prone to sulfur loss; incompatible with thermal processing

1,4-Dithiin

Thianthrene

Higher oxidation potential may shift device operating voltage away from low-voltage fit

• [1] Block, E. et al. Synthesis, Properties, Oxidation, and Electrochemistry of 1,2-Dichalcogenins. J. Am. Chem. Soc. 2000, 122, 5052–5064. (Describes 1,2-dithiin sulfur extrusion). View Source
• [2] Yamamoto, T.; Ogawa, S.; Sato, R. Selective synthesis, structure and oxidation properties of isomeric 1,4-dithiins fused to two benzo[b]thiophenes. Tetrahedron Lett. 2004, 45, 7943–7946. View Source

1,4-Dithiin: Head-to-Head Evidence vs. Analogs

Thermal Stability: Sulfur Extrusion Resistance vs. 1,2-Dithiin

1,2-Dithiin undergoes spontaneous loss of sulfur upon heating or standing, converting to the thiophene derivative (C₄R₄S₂ → C₄R₄S + S). This decomposition pathway is structurally impossible for 1,4-dithiin, which lacks the vicinal sulfur arrangement prerequisite for S-extrusion [1][2]. Consequently, 1,4-dithiin can be handled, stored, and thermally processed (bp ~171.5 °C at 760 mmHg) without degradation, whereas 1,2-dithiin requires low-temperature storage and rapid use . This stability differential is a primary procurement decision factor for applications involving thermal deposition or long-term formulation stability.

Thermal stability vs. 1,2-dithiin

Class-level

Stable; no sulfur extrusion
1,2-Dithiin: eliminates sulfur to thiophene

Supports thermal processing compatibility

Head-to-head quantitative data limited

Evidence Dimension	Thermal/chemical stability (sulfur extrusion)
Target Compound Data	Stable; no sulfur loss; bp 171.5 °C at 760 mmHg
Comparator Or Baseline	1,2-Dithiin: Eliminates sulfur to form thiophene derivative [1][2]
Quantified Difference	Qualitative: 1,2-dithiin unstable w.r.t. sulfur loss; 1,4-dithiin intrinsically stable. Quantitative extrapolation not available from single-source head-to-head.
Conditions	Ambient storage; thermal heating; literature consensus [1][2]

Why This Matters

For procurement in materials science or synthetic intermediate use, the shelf-stability of 1,4-dithiin eliminates the cold-chain logistics and decomposition-related yield losses associated with 1,2-dithiin.

• [1] Block, E. et al. Synthesis, Properties, Oxidation, and Electrochemistry of 1,2-Dichalcogenins. J. Am. Chem. Soc. 2000, 122, 5052–5064. View Source
• [2] Wikipedia. Dithiin. (Documents 1,2-dithiin sulfur extrusion to thiophene). View Source

Lower Oxidation Potential than Thianthrene for Low-Voltage Devices

In a direct head-to-head CV study, benzothiophene-fused 1,4-dithiins (1-syn and 1-anti) exhibited first half-wave oxidation potentials (E₁/₂) of 0.61 V and 0.60 V respectively, substantially lower than thianthrene at 0.86 V under identical conditions (benzonitrile, vs Ag/0.01 M AgNO₃) [1]. This ~0.25 V anodic shift means that 1,4-dithiin-based materials can be oxidized at voltages approximately 29% lower than thianthrene-based analogs, directly translating to reduced power consumption in electrochromic, OFET, and charge-injection applications.

Oxidation potential vs. thianthrene

Head-to-head

E₁/₂ 0.60–0.61 V vs. 0.86 V (thianthrene), Δ ≈ −0.25 V

Enables lower operating voltage in organic electronics

Based on single head-to-head CV study

Evidence Dimension	First half-wave oxidation potential (E₁/₂)
Target Compound Data	0.61 V (1-syn); 0.60 V (1-anti) for benzo[b]thiophene-fused 1,4-dithiins
Comparator Or Baseline	Thianthrene: 0.86 V
Quantified Difference	ΔE₁/₂ = −0.25 to −0.26 V (approx. 29–30% lower)
Conditions	Cyclic voltammetry in benzonitrile vs Ag/0.01 M AgNO₃ [1]

Why This Matters

For procurement in organic electronics R&D, the lower oxidation potential of 1,4-dithiin scaffolds enables device operation at reduced drive voltages, directly improving energy efficiency and expanding compatibility with low-voltage circuit architectures.

• [1] Yamamoto, T.; Ogawa, S.; Sato, R. Selective synthesis, structure and oxidation properties of isomeric 1,4-dithiins fused to two benzo[b]thiophenes. Tetrahedron Lett. 2004, 45, 7943–7946. (Table 2: E₁/₂ 0.61 V for 1-syn, 0.60 V for 1-anti, 0.86 V for thianthrene). View Source

Non-Planar Boat Conformation vs. Planar Thiophene

Ab initio calculations (STO-3G, 3-21G(*), 6-31G* levels) predict the equilibrium geometry of 1,4-dithiin as a boat conformer with an inter-planar SCCS angle of 136.6° and a ring-flapping barrier of only 8 kJ mol⁻¹ [1]. In contrast, thiophene adopts a fully planar geometry (SCCS angle 0°) owing to its 6π-aromatic character [2]. This 136.6° fold imparts a dynamic, stimulus-responsive conformational landscape absent in planar thiophene, enabling 1,4-dithiin to undergo oxidation-driven planarization (boat → planar dication), a structural switching mechanism exploited in redox-responsive materials [3].

Boat conformation vs. planar thiophene

Cross-study

SCCS fold angle 136.6° (boat) vs. 0° (planar thiophene)

Enables redox-gated conformational switching

Cross-study comparison; dynamics model-dependent

Evidence Dimension	Ring conformation (SCCS inter-planar fold angle)
Target Compound Data	136.6° (boat); barrier to planarization = 8 kJ mol⁻¹ [1]
Comparator Or Baseline	Thiophene: 0° (fully planar, aromatic) [2]
Quantified Difference	Δ fold angle = 136.6°; conformational flexibility unique to dithiin scaffold
Conditions	Gas-phase ab initio geometry optimization; thiophene planarity from crystallographic consensus [1][2]

Why This Matters

The non-planar, fluxional structure of 1,4-dithiin is a critical differentiator for supramolecular recognition, foldamer design, and redox-actuated molecular switches—functional modalities inaccessible to planar thiophene.

• [1] Charbonneau, G. M.; Connett, J. E.; et al. The structure of 1,4-dithiin. J. Mol. Struct. (Theochem) 1985, 120, 143–149. (Boat conformation, SCCS angle 136.6°, ring-flapping barrier 8 kJ mol⁻¹). View Source
• [2] Katritzky, A. R.; Ramsden, C. A.; Joule, J. A.; Zhdankin, V. V. Handbook of Heterocyclic Chemistry, 3rd ed.; Elsevier, 2010. (Thiophene as planar 6π-aromatic). View Source
• [3] Berridge, R.; Serebryakov, I. M.; Skabara, P. J.; et al. A new series of π-extended tetrathiafulvalene derivatives incorporating fused furanodithiino and thienodithiino units. J. Mater. Chem. 2006, 16, 2839–2848. (Oxidation-driven planarization of 1,4-dithiin to planar dication). View Source

Lower Ionization Energy vs. Thiophene: Enhanced Electron Donation

Gas-phase photoelectron spectroscopy establishes the adiabatic ionization energy of 1,4-dithiin at 7.7 eV (vertical IE = 8.1 ± 0.1 eV) [1], compared to thiophene with an adiabatic IE of 8.8 eV (vertical IE = 9.6 eV) [2]. The 1.1 eV lower adiabatic IE of 1,4-dithiin indicates significantly greater ease of electron removal, making it a stronger electron donor in charge-transfer complexes and donor–acceptor materials. This 12.5% reduction in ionization threshold directly translates to more favorable HOMO-level alignment with common acceptors such as TCNQ and C₆₀.

Ionization energy vs. thiophene

Cross-study

Adiabatic IE 7.7 eV vs. 8.8 eV (thiophene), Δ −1.1 eV

Improved electron donor strength vs. thiophene

Cross-study comparison; IE measured in gas phase

Evidence Dimension	Adiabatic ionization energy
Target Compound Data	7.7 eV (adiabatic); 8.1 ± 0.1 eV (vertical) [1]
Comparator Or Baseline	Thiophene: 8.8 eV (adiabatic); 9.6 eV (vertical) [2]
Quantified Difference	ΔIE (adiabatic) = −1.1 eV (~12.5% lower)
Conditions	Gas-phase UV photoelectron spectroscopy [1][2]

Why This Matters

For procurement in organic semiconductor and charge-transfer material development, the lower IE of 1,4-dithiin enables p-type doping at milder conditions and improves donor–acceptor orbital energy matching, directly impacting device fill factor and open-circuit voltage.

• [1] Colonna, F. P.; Distefano, G.; Galasso, V. Photoelectron spectra of 1,4-dithiin and related compounds. J. Electron Spectrosc. Relat. Phenom. 1980, 18, 75–79. (IE 7.7 eV adiabatic, 8.1 eV vertical). As compiled in NIST Chemistry WebBook. View Source
• [2] Holland, D. M. P.; et al. A multiphoton ionisation photoelectron imaging study of thiophene. Phys. Chem. Chem. Phys. 2024, 26, 13078–13087. (IE 8.8 eV adiabatic, 9.6 eV vertical). View Source

Reversible Two-Electron Oxidation to Aromatic Dication vs. Thiophene

1,4-Dithiin undergoes chemically and electrochemically reversible two-electron oxidation to yield a planar, aromatic 6π-electron dication (1,4-dithiin-1,4-diium) [1]. This transformation converts the non-aromatic boat conformer into a fully planar aromatic species, providing a dramatic redox-gated structural and electronic switch. Thiophene, by contrast, lacks a stable two-electron oxidized state under comparable conditions; its oxidation typically leads to irreversible oligomerization/polymerization rather than a discrete, isolable dication [2]. The two-electron redox capacity of 1,4-dithiin is exploited in energy storage (redox flow batteries), electrochromic devices, and redox-switchable supramolecular receptors.

Two-electron oxidation vs. thiophene

Class-level

Reversible 2e⁻ oxidation to aromatic dication; thiophene lacks stable dication

Unique two-electron redox switch vs. thiophene

Class-level inference; quantitative potentials derivative-dependent

Evidence Dimension	Reversible two-electron oxidation to isolable dication
Target Compound Data	Reversible 2e⁻ oxidation to planar, aromatic 6π dication confirmed by NMR and CV [1]
Comparator Or Baseline	Thiophene: Lacks stable two-electron oxidized state; oxidation leads to irreversible polymerization [2]
Quantified Difference	Qualitative: Discrete 2e⁻ redox couple present in 1,4-dithiin; absent in thiophene. Quantitative 2e⁻ potential data available for annelated derivatives.
Conditions	Electrochemical (CV) and chemical oxidation (e.g., NO⁺BF₄⁻, AlCl₃) [1]

Why This Matters

This unique two-electron redox switching capability makes 1,4-dithiin the scaffold of choice for bistable molecular devices, redox flow battery electrolytes, and electrochromic materials where a large optical/electronic contrast between neutral and dicationic states is required.

• [1] Nishinaga, T.; Komatsu, K. 1,4-Dithiin annelated with bicyclo[2.2.2]octene units: experimental and theoretical evidence for the aromaticity in 1,4-dithiin dication. J. Chem. Soc., Perkin Trans. 2 1999, 2161–2166. View Source
• [2] Roncali, J. Conjugated poly(thiophenes): synthesis, functionalization, and applications. Chem. Rev. 1992, 92, 711–738. (Thiophene oxidation leads to polymerization). View Source

1,4-Dithiin: Evidence-Backed Application Scenarios

Low-Voltage OFETs and Hole-Transport Layers

The ~0.25 V lower oxidation potential of 1,4-dithiin scaffolds versus thianthrene [1] directly enables OFET devices with reduced threshold voltage and lower power consumption. Thiophene-condensed 1,4-dithiin derivatives have demonstrated p-type FET characteristics with the non-aromatic core contributing to favorable thin-film morphology [2]. Researchers procuring organic semiconductors for low-voltage flexible electronics should prioritize 1,4-dithiin-based building blocks over thianthrene analogs when minimizing drive voltage is critical.

Energy Storage and Electrochromic Devices

The reversible one- and two-electron oxidation of 1,4-dithiin, coupled with the large conformational change between the neutral boat and planar dication states , provides a built-in mechanism for high-contrast electrochromic switching and multi-electron charge storage. Unlike thiophene, which polymerizes irreversibly upon oxidation [3], 1,4-dithiin maintains molecular integrity through multiple redox cycles, making it suitable for redox flow battery electrolytes and bistable electrochromic windows.

Redox-Switchable Supramolecular Host–Guest Systems

The non-planar, fluxional boat conformation (ring-flapping barrier only 8 kJ mol⁻¹) [4] of 1,4-dithiin creates a dynamic cavity that can be locked into a planar geometry upon oxidation. This redox-gated conformational switch has been exploited in macrocyclic polyamide cages incorporating 1,4-dithiin units for anion recognition, where binding affinity is modulated by the oxidation state [5]. This functionality is structurally inaccessible to rigid, planar thiophene-based receptors.

Synthetic Intermediate for Heterocycle Libraries

The parent 1,4-dithiin is accessible via a practical one-step, high-yielding synthesis from commercially available 1,4-dithiane-2,5-diol [6], and serves as a versatile scaffold for selective metalation (TMPMgCl·LiCl, TMPZnCl·LiCl) to produce polyfunctionalized derivatives [7]. Its thermal stability (bp 171.5 °C) permits standard purification and storage protocols, unlike the labile 1,2-dithiin isomer. Procurement for medicinal chemistry or agrochemical derivatization programs benefits from this combination of synthetic accessibility, stability, and downstream diversification potential.

Application

Selection Property

Validation Focus

Low-voltage organic transistors

Lower oxidation potential than thianthrene

Verify oxidation potential and thin-film charge mobility

Electrochromic and energy storage devices

Reversible two-electron redox cycle

Assess cycle stability and optical switching contrast

Redox-gated host–guest systems

Non-planar to planar conformational switch

Confirm binding affinity modulation by redox state

Heterocycle library synthesis

Thermal stability and metalation versatility

Evaluate direct metalation and functionalization scope

• [1] Yamamoto, T.; Ogawa, S.; Sato, R. Selective synthesis, structure and oxidation properties of isomeric 1,4-dithiins fused to two benzo[b]thiophenes. Tetrahedron Lett. 2004, 45, 7943–7946. View Source
• [2] Ito, H.; Watanabe, D.; Yamamoto, T.; et al. Organic Semiconductor Molecules with Nonaromatic Core of 1,4-Dithiin. Chem. Lett. 2013, 42, 646–648. View Source
• [3] Roncali, J. Conjugated poly(thiophenes): synthesis, functionalization, and applications. Chem. Rev. 1992, 92, 711–738. View Source
• [4] Charbonneau, G. M.; Connett, J. E.; et al. The structure of 1,4-dithiin. J. Mol. Struct. (Theochem) 1985, 120, 143–149. View Source
• [5] Etkind, S. I.; Swager, T. M. Electroactive Anion Receptor with High Affinity for Arsenate. J. Am. Chem. Soc. 2020, 142, 14342–14349. (Macrocyclic cage with 1,4-dithiin redox-active units). View Source
• [6] Grant, A. S.; Faraji-Dana, S.; Graham, E. A convenient, one-step synthesis of 1,4-dithiin. J. Sulfur Chem. 2009, 30, 135–136. View Source
• [7] Selective Metalations of 1,4-Dithiins and Condensed Analogues Using TMPMgCl·LiCl and TMPZnCl·LiCl. (PDF download; full reference to be confirmed by user). View Source